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Compound of Interest

Compound Name: 2-Iodonaphthalene

Cat. No.: B183038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Iodonaphthalene, a

compound frequently utilized in organic synthesis and pharmaceutical research. Adherence to

these protocols is critical to ensure the safety of laboratory personnel and the protection of the

environment.

Hazard Identification and Classification
2-Iodonaphthalene is classified as a hazardous substance. The primary hazards are

associated with its irritant properties and its toxicity to aquatic life.

GHS Hazard Classification:

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Hazardous to the Aquatic Environment, Long-Term Hazard: Category 2[1]

Signal Word: Warning

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H411: Toxic to aquatic life with long lasting effects.[1][2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Iodonaphthalene is provided in

the table below. This data is essential for safe handling, storage, and experimental design.
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Property Value Source

Molecular Formula C₁₀H₇I [1][3][4][5]

Molecular Weight 254.07 g/mol [1][3][4][5]

Appearance

White to Light yellow to Light

orange powder to crystal; Off-

white to pink Solid

[4][6][7]

Melting Point 52-56 °C [4][7][8]

Boiling Point ~320 °C (rough estimate) [4][7][8]

Density ~1.744 g/cm³ (rough estimate) [3][7][8]

CAS Number 612-55-5 [5][6][9]

Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure risks.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes by wearing appropriate personal protective equipment

(see Section 5).

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a dry and well-ventilated place.

Keep in a dark place.[4][7][8]

Store at room temperature.[4][7][8]
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The storage class for this chemical is 11: Combustible Solids.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Iodonaphthalene to prevent exposure.
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Required Personal Protective Equipment

Specific PPE Items

Handling 2-Iodonaphthalene

Eye Protection Hand Protection Body Protection Respiratory Protection

Chemical Safety Goggles or Faceshield Nitrile or other appropriate chemical-resistant gloves Laboratory Coat N95 Dust Mask or higher for solids
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Spill Occurs

Assess the spill size and risk

Evacuate the immediate area

Large or high-risk spill

Don appropriate PPE

Small, manageable spill

Notify supervisor and EHS

Spill Response Complete

Contain the spill with absorbent material

Carefully collect the spilled material and absorbent

Decontaminate the spill area

Dispose of waste in a sealed, labeled container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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